Cas no 76463-15-5 (2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol)
76463-15-5 structure
Product Name:2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol
CAS No:76463-15-5
MF:C12H6F4O2
MW:258.168457508087
CID:2200328
PubChem ID:22708583
Update Time:2025-04-21
2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol Chemical and Physical Properties
Names and Identifiers
-
- 3,3',5,5'-tetrafluoro-4,4'-diphenol
- F16551
- 2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol
- SCHEMBL2868026
- 4-(2,6-difluoro-4-hydroxyphenyl)-3,5-difluorophenol
- 76463-15-5
-
- Inchi: 1S/C12H6F4O2/c13-7-1-5(17)2-8(14)11(7)12-9(15)3-6(18)4-10(12)16/h1-4,17-18H
- InChI Key: RMFKONDLPMDUJM-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1C1C(=CC(=CC=1F)O)F)F)O
Computed Properties
- Exact Mass: 258.03039208g/mol
- Monoisotopic Mass: 258.03039208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 40.5Ų
2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
76463-15-5 (2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol) Related Products
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